Cas no 1805200-81-0 (Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate)

• Product Name: Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate
• CAS No: 1805200-81-0
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4885158
• Update Time: 2025-06-13

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate

• Inchi： 1S/C10H9ClF3NO2/c1-2-17-10(16)8-6(12)3-5(4-11)7(15-8)9(13)14/h3,9H,2,4H2,1H3
• InChI Key： VSEZGZCXTGEMGM-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(=O)OCC)N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate (CAS No. 1805200-81-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate (CAS No. 1805200-81-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications as an intermediate in the synthesis of bioactive molecules. This compound, characterized by its intricate fluorinated and chlorinated pyridine core, plays a pivotal role in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

The molecular structure of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate encompasses multiple functional groups that contribute to its reactivity and utility in synthetic chemistry. The presence of a chloromethyl substituent at the 3-position and a difluoromethyl group at the 2-position enhances its compatibility with a wide range of coupling reactions, such as nucleophilic substitution and palladium-catalyzed cross-coupling reactions. Additionally, the 5-fluoropyridine moiety introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates.

In recent years, there has been a surge in research focusing on the development of fluorinated heterocycles as pharmacophores due to their demonstrated efficacy in improving drug properties. For instance, studies have shown that the incorporation of fluorine atoms into pyridine derivatives can lead to enhanced binding interactions with biological targets, increased resistance to metabolic degradation, and improved oral bioavailability. The compound Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate exemplifies this trend, serving as a crucial building block for synthesizing advanced intermediates that are being explored in preclinical and clinical trials.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. Kinases are enzymes that play a central role in cellular signaling pathways, and their dysregulation is often associated with disease progression. By designing inhibitors that target specific kinases, researchers aim to disrupt aberrant signaling networks and restore normal cellular function. The structural features of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate, particularly its ability to engage with hinge regions or allosteric sites of kinases through hydrogen bonding and hydrophobic interactions, make it an invaluable precursor for developing such inhibitors.

Furthermore, the compound has shown promise in the development of antiviral agents. The growing threat of viral infections, including emerging strains of influenza and coronaviruses, has underscored the need for innovative therapeutic strategies. Fluorinated pyridines have been identified as key structural elements in antiviral drugs due to their ability to interfere with viral replication processes. For example, derivatives of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate have been investigated for their potential to inhibit viral proteases or polymerases, thereby preventing the spread of infection. Preliminary results from laboratory-scale studies indicate that these derivatives exhibit promising antiviral activity with favorable pharmacokinetic profiles.

The synthetic methodologies employed in the preparation of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate also highlight its importance in modern pharmaceutical synthesis. The synthesis typically involves multi-step reactions starting from commercially available pyridine precursors. Key steps include halogenation reactions to introduce fluorine and chlorine atoms, followed by carboxylation and esterification processes to achieve the desired functional groups. Advanced catalytic techniques, such as transition metal-catalyzed cross-coupling reactions, are often employed to enhance reaction efficiency and selectivity. These synthetic strategies not only demonstrate the compound's versatility but also showcase the advancements in synthetic organic chemistry that enable the production of complex molecules like this one.

The safety profile of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate is another critical consideration in its application within pharmaceutical research. While the compound is not classified as a hazardous material under standard regulatory guidelines, appropriate handling procedures must be followed to ensure worker safety during synthesis and purification processes. This includes using personal protective equipment (PPE), working in well-ventilated areas, and adhering to good laboratory practices (GLP). By maintaining stringent safety protocols, researchers can mitigate potential risks associated with handling sensitive chemical intermediates.

In conclusion, Ethyl 3-(chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-6-carboxylate (CAS No. 1805200-81-0) represents a significant advancement in pharmaceutical chemistry as a versatile intermediate for synthesizing bioactive molecules. Its unique structural features make it an ideal candidate for developing novel therapeutic agents targeting cancers, infectious diseases, and other debilitating conditions. As research continues to uncover new applications for fluorinated heterocycles, compounds like this one will undoubtedly remain at the forefront of drug discovery efforts worldwide.